Cas no 597-96-6 (3-Methyl-3-hexanol)
3-Methyl-3-hexanol (CAS 597-96-6) is a branched-chain tertiary alcohol with the molecular formula C₇H₁₆O. This clear, colorless liquid is characterized by its low volatility and moderate solubility in water, with better solubility in organic solvents. Its tertiary alcohol structure imparts stability against oxidation, making it suitable for applications requiring resistance to degradation. The compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and pharmaceuticals, where its structural properties contribute to controlled reactivity. Its branched alkyl chain also enhances compatibility with hydrophobic systems, offering utility in formulations requiring tailored solvency or viscosity modulation.
3-Methyl-3-hexanol structure
Product Name:3-Methyl-3-hexanol
CAS No:597-96-6
MF:C7H16O
MW:116.201342582703
MDL:MFCD00021839
CID:82651
PubChem ID:11708
Update Time:2025-10-29
3-Methyl-3-hexanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-3-hexanol
- Ethyl methyl n-propyl carbinol
- 3-methylhexan-3-ol
- 2-Ethyl-2-pentanol
- 3-Hexanol,3-methyl
- EINECS 209-910-4
- Methyl-aethyl-propyl-carbinol
- Methyl-ethyl-propyl-carbinol
- 3-Methyl-hexanol-(3) [German]
- NSC27229
- NS00043314
- FT-0616080
- 3-Hexanol, 3-methyl-
- W-108988
- KYWJZCSJMOILIZ-UHFFFAOYSA-N
- 597-96-6
- AKOS009156554
- MFCD00021839
- BRN 1719032
- 3-Methyl-hexanol-(3)
- DTXSID90870658
- NSC 27229
- SCHEMBL308697
- 4,6-BIS(BENZOYLAMINO)-1,3-BENZENEDICARBOXYLICACID
- NSC-27229
- 4-01-00-01749 (Beilstein Handbook Reference)
- DTXCID90818358
-
- MDL： MFCD00021839
- Inchi： 1S/C7H16O/c1-4-6-7(3,8)5-2/h8H,4-6H2,1-3H3
- InChI Key： KYWJZCSJMOILIZ-UHFFFAOYSA-N
- SMILES： OC(C)(CC)CCC
- BRN： 1719032
Computed Properties
- Exact Mass: 116.12000
- Monoisotopic Mass: 116.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 61.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0,823 g/cm3
- Melting Point: -30.45°C (estimate)
- Boiling Point: 143°C
- Flash Point: 45°C
- Refractive Index: 1.4250
- PSA: 20.23000
- LogP: 1.94750
3-Methyl-3-hexanol Security Information
- Hazardous Material transportation number：UN 1987
- Hazard Category Code： 10-22
- Safety Instruction： S23-S36/37
- RTECS：MP0950000
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Safety Term：S23;S36/37
- Packing Group：III
- Packing Group：III
- Risk Phrases：R10; R22
3-Methyl-3-hexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L04625-5g |
3-Methyl-3-hexanol, 99% |
597-96-6 | 99% | 5g |
￥1171.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L04625-25g |
3-Methyl-3-hexanol, 99% |
597-96-6 | 99% | 25g |
￥4802.00 | 2023-03-01 | |
| abcr | AB177904-5 g |
3-Methyl-3-hexanol; 99% |
597-96-6 | 5g |
€84.70 | 2022-03-25 | ||
| abcr | AB177904-25 g |
3-Methyl-3-hexanol; 99% |
597-96-6 | 25g |
€267.00 | 2022-03-25 | ||
| eNovation Chemicals LLC | Y1265338-25g |
3-METHYL-3-HEXANOL |
597-96-6 | 99% | 25g |
$1170 | 2023-09-04 | |
| Aaron | AR003KEN-25g |
3-Methyl-3-hexanol |
597-96-6 | 99% | 25g |
$434.00 | 2025-02-10 | |
| Aaron | AR003KEN-5g |
3-Methyl-3-hexanol |
597-96-6 | 99% | 5g |
$121.00 | 2025-02-10 | |
| Aaron | AR003KEN-1g |
3-Methyl-3-hexanol |
597-96-6 | 99% | 1g |
$44.00 | 2025-02-10 | |
| abcr | AB177904-5g |
3-Methyl-3-hexanol, 99%; . |
597-96-6 | 99% | 5g |
€98.40 | 2025-04-17 | |
| abcr | AB177904-25g |
3-Methyl-3-hexanol, 99%; . |
597-96-6 | 99% | 25g |
€292.00 | 2025-04-17 |
3-Methyl-3-hexanol Related Literature
-
1. 614. The resolution and reactions of tertiary alcohols : 2-phenylbutan-2-ol and 3-methylhexan-3-olAlwyn G. Davies,J. Kenyon,L. W. F. Salamé J. Chem. Soc. 1957 3148
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D. Greatorex,T. J. Kemp Trans. Faraday Soc. 1971 67 56
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3. 361. Perfluoroalkyl Grignard reagents. Part II. Reaction of heptafluoropropylmagnesium iodide with carbonyl compounds, and the mechanism of reduction during Grignard reactionsR. N. Haszeldine J. Chem. Soc. 1953 1748
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Yanling Zheng,Xufeng Nie,Yang Long,Li Ji,Haiyan Fu,Xueli Zheng,Hua Chen,Ruixiang Li Chem. Commun. 2019 55 12384
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